Cas no 1862156-67-9 (3-Methyl-5-(trifluoroacetamido)pentanoic acid)

• Product Name: 3-Methyl-5-(trifluoroacetamido)pentanoic acid
• CAS No: 1862156-67-9
• MF: C₈H₁₂F₃NO₃
• MW: 227.180993080139
• CID: 6288111
• PubChem ID: 130818236
• Update Time: 2025-05-20

3-Methyl-5-(trifluoroacetamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7148798
• 3-methyl-5-(trifluoroacetamido)pentanoic acid
• 1862156-67-9
• 3-Methyl-5-(trifluoroacetamido)pentanoic acid

• Inchi： 1S/C8H12F3NO3/c1-5(4-6(13)14)2-3-12-7(15)8(9,10)11/h5H,2-4H2,1H3,(H,12,15)(H,13,14)
• InChI Key： VOKCGWFSYBERPQ-UHFFFAOYSA-N
• SMILES： FC(C(NCCC(C)CC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 227.07692773g/mol
• Monoisotopic Mass: 227.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Methyl-5-(trifluoroacetamido)pentanoic acid

Introduction to 3-Methyl-5-(trifluoroacetamido)pentanoic acid (CAS No. 1862156-67-9)

3-Methyl-5-(trifluoroacetamido)pentanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. The compound, identified by its Chemical Abstracts Service (CAS) number 1862156-67-9, features a pentanoic acid backbone with a methyl substituent at the third carbon and a trifluoroacetamide group at the fifth carbon. This distinctive molecular architecture imparts 3-Methyl-5-(trifluoroacetamido)pentanoic acid with distinct chemical reactivity and biological potential, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in drug discovery.

The presence of the trifluoroacetamide moiety is particularly noteworthy, as trifluoromethyl groups are frequently incorporated into pharmaceuticals to enhance metabolic stability, lipophilicity, and binding affinity. In the context of 3-Methyl-5-(trifluoroacetamido)pentanoic acid, this group may contribute to the compound's solubility in both polar and nonpolar environments, facilitating its use in various biochemical assays and drug formulation processes. The compound's structural features also suggest potential applications in the synthesis of peptidomimetics and other bioactive molecules, where the precise arrangement of functional groups is critical for biological activity.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of compounds like 3-Methyl-5-(trifluoroacetamido)pentanoic acid. Molecular modeling studies indicate that the trifluoroacetamide group may influence the compound's binding interactions with biological targets by increasing its electron-withdrawing nature, which could be leveraged to design more potent inhibitors or agonists. Additionally, the methyl substituent at the third carbon may enhance the compound's flexibility, allowing it to adopt multiple conformations that could improve its interaction with proteins or enzymes.

In vitro studies have begun to explore the potential applications of 3-Methyl-5-(trifluoroacetamido)pentanoic acid in modulating cellular pathways relevant to inflammation and metabolic disorders. Preliminary data suggest that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting key signaling cascades involved in immune responses. The trifluoroacetamide moiety, in particular, has been shown to enhance the stability of bioactive molecules against enzymatic degradation, potentially extending their half-life in biological systems.

The synthesis of 3-Methyl-5-(trifluoroacetamido)pentanoic acid presents unique challenges due to the need for precise functional group manipulation. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high yields and purity. These techniques not only improve the efficiency of producing 3-Methyl-5-(trifluoroacetamido)pentanoic acid but also provide insights into scalable production processes for related compounds.

The growing interest in fluorinated compounds stems from their widespread use in pharmaceuticals due to their ability to modulate drug properties favorably. The incorporation of fluorine atoms into organic molecules often leads to improved pharmacological profiles, including enhanced bioavailability and reduced susceptibility to metabolic degradation. In this regard, 3-Methyl-5-(trifluoroacetamido)pentanoic acid represents an exciting opportunity for medicinal chemists to develop novel therapeutics with optimized pharmacokinetic properties.

Future research directions for 3-Methyl-5-(trifluoroacetamido)pentanoic acid may include exploring its role as a building block for more complex drug candidates or investigating its potential applications in materials science. For instance, fluorinated compounds have been utilized in advanced polymers and coatings due to their chemical stability and resistance to environmental degradation. The unique properties of 3-Methyl-5-(trifluoroacetamido)pentanoic acid could make it a valuable precursor for developing innovative materials with tailored functionalities.

The development of new synthetic routes for fluorinated derivatives remains an active area of research, with recent innovations focusing on greener methodologies that minimize waste and energy consumption. Techniques such as flow chemistry and biocatalysis are being increasingly adopted to streamline the synthesis of complex molecules like 3-Methyl-5-(trifluoroacetamido)pentanoic acid, aligning with global efforts toward sustainable chemical manufacturing.

In conclusion, 3-Methyl-5-(trifluoroacetamido)pentanoic acid (CAS No. 1862156-67-9) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features, coupled with emerging insights from computational and experimental studies, position it as a promising candidate for further development. As our understanding of fluorinated compounds continues to evolve, so too will the opportunities for leveraging molecules like 3-Methyl-5-(trifluoroacetamido)pentanoic acid to address complex challenges in medicine and materials science.